Cas no 1020454-25-4 (1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide structure
1020454-25-4 structure
Product Name:1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
CAS No:1020454-25-4
MF:C18H25N3O5S
MW:395.473203420639
CID:6265533
PubChem ID:27638142
Update Time:2024-01-14

1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
    • F2065-0168
    • AKOS021684179
    • 1020454-25-4
    • 1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethylpyrazole-4-sulfonamide
    • Inchi： 1S/C18H25N3O5S/c1-7-20(8-2)27(23,24)17-12(3)19-21(13(17)4)18(22)14-9-10-15(25-5)16(11-14)26-6/h9-11H,7-8H2,1-6H3
    • InChI Key： MIHJQAUULVKHOK-UHFFFAOYSA-N
    • SMILES： S(C1C(C)=NN(C(C2C=CC(=C(C=2)OC)OC)=O)C=1C)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 395.15149208g/mol
  • Monoisotopic Mass: 395.15149208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 99.1Ų

1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2065-0168-2μmol
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
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F2065-0168-10μmol
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
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F2065-0168-20μmol
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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 $79.0 2023-05-16
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F2065-0168-1mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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 $54.0 2023-05-16
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F2065-0168-2mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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 $59.0 2023-05-16
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F2065-0168-3mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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F2065-0168-4mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
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F2065-0168-5mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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Life Chemicals
F2065-0168-10mg
1-(3,4-dimethoxybenzoyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
 1020454-25-4 90%+
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 $79.0 2023-05-16

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